Cas no 599-04-2 ((3R)-3-hydroxy-4,4-dimethyloxolan-2-one)

• Product Name: (3R)-3-hydroxy-4,4-dimethyloxolan-2-one
• CAS No: 599-04-2
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00005392
• CID: 38685
• PubChem ID: 24854272
• Update Time: 2025-04-18

(3R)-3-hydroxy-4,4-dimethyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-Hydroxy-4,4-dimethyldihydrofuran-2(3H)-one
• D-Pantolactone
• (3R)-3-hydroxy-4,4-dimethyloxolan-2-one
• (R)-(-)-dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• (R)-(-)-Pantolactone
• (R)-Pantolacton
• D-(-)-PANTOLACTONE
• D-(-)-Pantolactone-d
• D-(?)-Pantolactone
• D-Pantoyl lactone
• Pantolactone
• D-(-)-2-Hydroxy-3,3-dimethyl-γ-butyrolactone
• D-(-)-Pantoyl Lactone
• Dihydro-4,4-dimethyl-3-hydroxy-2(3H)-furanone
• alpha-hydroxy-beta,beta-dimethyl-gamma-butyrolactone
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-,(R)-
• Pantoyl lactone
• Dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone

• MDL： MFCD00005392
• Inchi： 1S/C7H12O2/c1-5-6(8)9-4-7(5,2)3/h5H,4H2,1-3H3/t5-/m0/s1
• InChI Key： REYDLGVIKHOSMB-YFKPBYRVSA-N
• SMILES： O1C([C@H](C)C(C)(C)C1)=O
• BRN： 80957

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Hygroscopic crystals.
• Density: 1.1066 (rough estimate)
• Melting Point: 91 °C (lit.)
• Boiling Point: 120-122 °C/15 mmHg(lit.)
• Flash Point: 120-122°C/15mm
• Refractive Index: -50.8 ° (C=2, H2O)
• Water Partition Coefficient: almost transparency
• PSA: 46.53000
• LogP: -0.06970
• Solubility: Soluble in water, ethanol, ether, chloroform
• Merck: 7013
• Sensitiveness: Hygroscopic
• Optical Activity: [α]25/D −49.8°, c = 2 in H2O

(3R)-3-hydroxy-4,4-dimethyloxolan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature(BD2925)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones